Cas no 1935241-89-6 (1-cyclopropyl-1H-indazole-5-carbaldehyde)

• Product Name: 1-cyclopropyl-1H-indazole-5-carbaldehyde
• CAS No: 1935241-89-6
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 4632314
• PubChem ID: 119054392
• Update Time: 2025-06-08

1-cyclopropyl-1H-indazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-1H-indazole-5-carbaldehyde
• CS-0079999
• 1-cyclopropylindazole-5-carbaldehyde
• W16148
• 1935241-89-6
• 1-cyclopropyl-1H-indazole-5-carbaldehyde

• Inchi： 1S/C11H10N2O/c14-7-8-1-4-11-9(5-8)6-12-13(11)10-2-3-10/h1,4-7,10H,2-3H2
• InChI Key： JRDJHBCRNROULM-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C2=C(C=C(C=O)C=C2)C=N1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-cyclopropyl-1H-indazole-5-carbaldehyde

Introduction to 1-cyclopropyl-1H-indazole-5-carbaldehyde (CAS No. 1935241-89-6)

1-cyclopropyl-1H-indazole-5-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1935241-89-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the indazole class of molecules, which are characterized by a fused bicyclic system consisting of a benzene ring and a pyrrole ring. The presence of a cyclopropyl group at the 1-position and an aldehyde functionality at the 5-position introduces distinct electronic and steric properties, making it a versatile scaffold for drug discovery.

The aldehyde group in 1-cyclopropyl-1H-indazole-5-carbaldehyde serves as a crucial pharmacophore, enabling various chemical transformations such as condensation reactions, oxidation, and reduction. These reactions are fundamental in synthesizing more complex derivatives with tailored biological profiles. The cyclopropyl substituent, on the other hand, contributes to the compound's overall steric hindrance, which can influence its binding affinity to biological targets. Such structural features are often exploited to optimize drug-like properties, including solubility, metabolic stability, and selectivity.

In recent years, there has been growing interest in indazole derivatives as potential therapeutic agents. The indazole scaffold is found in several bioactive molecules, including antimicrobial, antiviral, and anticancer compounds. The specific modifications present in 1-cyclopropyl-1H-indazole-5-carbaldehyde, such as the cyclopropyl ring and the aldehyde moiety, make it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 1-cyclopropyl-1H-indazole-5-carbaldehyde is its potential role as a precursor in the synthesis of more complex pharmacological entities. The aldehyde group can be readily converted into other functional groups, such as carboxylic acids, amides, or esters, through standard organic transformations. These derivatives may exhibit enhanced biological activity or improved pharmacokinetic profiles compared to the parent compound. For instance, amide derivatives have been widely studied for their role in modulating enzyme activity and receptor binding.

Recent studies have highlighted the significance of cyclopropyl-containing heterocycles in drug discovery. The cyclopropyl group is known to enhance binding affinity by introducing rigidity into the molecular structure, which can improve interactions with biological targets. Additionally, cyclopropane motifs have been shown to exhibit favorable metabolic stability, reducing the likelihood of degradation in vivo. These properties make 1-cyclopropyl-1H-indazole-5-carbaldehyde a promising candidate for further development.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting enzymes involved in cancer progression. Indazole derivatives have been reported to interact with various enzymes and receptors implicated in oncogenesis. For example, some indazole-based compounds have demonstrated inhibitory activity against kinases and other enzymes that play critical roles in cell signaling pathways relevant to cancer growth and survival. The structural features of 1-cyclopropyl-1H-indazole-5-carbaldehyde, particularly the aldehyde group and cyclopropyl substituent, suggest that it may be capable of modulating such pathways.

Furthermore, the synthesis of 1-cyclopropyl-1H-indazole-5-carbaldehyde involves well-established organic chemistry principles, making it accessible for large-scale production if needed. The compound can be synthesized through multi-step reactions starting from commercially available precursors. Advances in synthetic methodologies have enabled more efficient and sustainable routes to complex heterocyclic compounds like this one. Such improvements are crucial for facilitating drug discovery efforts and ensuring that promising candidates like 1-cyclopropyl-1H-indazole-5-carbaldehyde can be rapidly translated into clinical trials.

In conclusion, 1-cyclopropyl-1H-indazole-5-carbaldehyde (CAS No. 1935241-89-6) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of an aldehyde group and a cyclopropyl substituent makes it a valuable scaffold for designing novel bioactive compounds. As research continues to uncover new therapeutic targets and mechanisms of action, 1-cyclopropyl-1H-indazole-5-carbaldehyde may emerge as a key intermediate or lead compound in the development of next-generation drugs.